![molecular formula C13H12N2O2S B4387779 N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide](/img/structure/B4387779.png)
N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide
Overview
Description
N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide, also known as TAK-659, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. In
Mechanism of Action
N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide works by inhibiting the activity of Bruton's tyrosine kinase (BTK), a protein that plays a key role in the development and activation of immune cells. By inhibiting BTK, N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide can prevent the activation of immune cells and reduce inflammation in autoimmune disorders. In cancer cells, N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide can inhibit the growth and proliferation of cancer cells by disrupting the signaling pathways that promote cell growth and survival.
Biochemical and Physiological Effects:
N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide has been shown to have a range of biochemical and physiological effects. In preclinical studies, N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide has been shown to reduce the levels of inflammatory cytokines and chemokines, which are key mediators of inflammation in autoimmune disorders. In cancer cells, N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide can induce apoptosis, or programmed cell death, and inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide is that it has shown promising results in preclinical studies for its potential therapeutic applications in various diseases. However, one limitation is that further studies are needed to determine the optimal dosage and duration of treatment for N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide in humans.
Future Directions
There are several future directions for the study of N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide. One direction is to conduct clinical studies to evaluate the safety and efficacy of N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide in humans. Another direction is to explore the potential therapeutic applications of N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide in other diseases, such as infectious diseases and neurodegenerative disorders. Additionally, further studies are needed to understand the mechanism of action of N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide and its effects on immune cells and cancer cells.
Conclusion:
In conclusion, N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide is a small molecule inhibitor that has shown promising results in preclinical studies for its potential therapeutic applications in various diseases. Further studies are needed to evaluate the safety and efficacy of N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide in humans and to explore its potential therapeutic applications in other diseases.
Scientific Research Applications
N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide has been studied for its potential therapeutic applications in various diseases, including cancer and autoimmune disorders. In preclinical studies, N-[5-(aminocarbonyl)-2-methylphenyl]-2-thiophenecarboxamide has been shown to inhibit the growth of cancer cells and reduce inflammation in autoimmune disorders.
properties
IUPAC Name |
N-(5-carbamoyl-2-methylphenyl)thiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2S/c1-8-4-5-9(12(14)16)7-10(8)15-13(17)11-3-2-6-18-11/h2-7H,1H3,(H2,14,16)(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBFMPUUDQZYFOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N)NC(=O)C2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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